Cas no 2228973-54-2 (1-(2-ethynylphenyl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(2-ethynylphenyl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2228973-54-2
• MF: C₁₁H₉F₂N
• MW: 193.192669630051
• CID: 6126773
• PubChem ID: 165689071
• Update Time: 2025-10-30

1-(2-ethynylphenyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethynylphenyl)-2,2-difluorocyclopropan-1-amine
• EN300-1945407
• 2228973-54-2

• Inchi： 1S/C11H9F2N/c1-2-8-5-3-4-6-9(8)10(14)7-11(10,12)13/h1,3-6H,7,14H2
• InChI Key： NFSNHFIBOARBEB-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC=CC=1C#C)N)F

Computed Properties

• Exact Mass: 193.07030562g/mol
• Monoisotopic Mass: 193.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-ethynylphenyl)-2,2-difluorocyclopropan-1-amine

Introduction to 1-(2-ethynylphenyl)-2,2-difluorocyclopropan-1-amine (CAS No: 2228973-54-2)

1-(2-ethynylphenyl)-2,2-difluorocyclopropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2228973-54-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclopropane ring substituted with fluorine atoms and an ethynyl group attached to a phenyl ring. Such structural motifs are often exploited in drug design due to their potential to enhance molecular interactions with biological targets, thereby modulating physiological processes.

The cyclopropane ring in this molecule is a key structural element, known for its rigid three-membered carbon framework. This rigidity can impose specific conformational constraints on the attached substituents, potentially influencing the compound's binding affinity and selectivity when interacting with biological macromolecules. The presence of two fluorine atoms at the 2,2-position of the cyclopropane ring further enhances the compound's electronic properties, introducing both lipophilicity and potential metabolic stability. Fluorine substitution is a common strategy in medicinal chemistry to improve pharmacokinetic profiles, such as bioavailability and resistance to enzymatic degradation.

The ethynylphenyl moiety represents another critical component of this compound. The phenyl ring provides a hydrophobic surface that can interact favorably with lipid-rich environments, such as cell membranes or protein binding pockets. The terminal ethynyl group introduces a reactive site for further functionalization, enabling chemists to explore diverse chemical modifications aimed at optimizing biological activity. This dual functionality makes 1-(2-ethynylphenyl)-2,2-difluorocyclopropan-1-amine a versatile scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring both cyclopropane and fluorine substituents. These elements have been shown to contribute to unique physicochemical properties that can be leveraged in drug discovery. For instance, studies have demonstrated that cyclopropane-containing molecules can exhibit enhanced binding affinity to certain enzymes and receptors due to their ability to adopt specific orientations within binding sites. Similarly, fluorine atoms are well-known for their ability to modulate metabolic stability and electronic distribution, which can be crucial for achieving desirable pharmacokinetic profiles.

One area where 1-(2-ethynylphenyl)-2,2-difluorocyclopropan-1-amine shows promise is in the development of bioactive molecules targeting neurological disorders. The rigid structure of the cyclopropane ring and the lipophilic nature of the phenyl group make it an attractive candidate for interacting with neurotransmitter receptors or enzymes involved in neurodegenerative processes. Furthermore, preliminary computational studies suggest that this compound may exhibit favorable interactions with proteins such as G-protein coupled receptors (GPCRs), which are implicated in various neurological functions.

Another promising application lies in its potential use as an intermediate in synthesizing more complex pharmacophores. The presence of both an ethynyl group and a primary amine allows for diverse chemical transformations, including cross-coupling reactions and amide bond formations. These reactions are fundamental tools in synthetic organic chemistry and have been widely employed in constructing biologically active molecules. By serving as a versatile building block, 1-(2-ethynylphenyl)-2,2-difluorocyclopropan-1-amine could facilitate the rapid discovery and optimization of novel drug candidates.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include halogenation of the cyclopropane ring followed by palladium-catalyzed cross-coupling reactions to introduce the ethynylphenyl moiety. Advances in catalytic methods have made it possible to perform these reactions under mild conditions while maintaining excellent regioselectivity. Such improvements have significantly enhanced the efficiency of producing complex molecules like 1-(2-ethynylphenyl)-2,2-difluorocyclopropan-1-amine, making it more accessible for further biological evaluation.

In terms of biological evaluation, initial studies have highlighted the compound's potential as an inhibitor of certain enzymes implicated in inflammation and pain signaling pathways. The combination of structural features—such as the cyclopropane ring and fluorine substituents—may confer selective interactions with target proteins while minimizing off-target effects. Additionally, preclinical studies are underway to assess its efficacy and safety profile in animal models of disease. These efforts aim to validate its therapeutic potential before moving into human clinical trials.

The growing body of research on structurally diverse compounds like 1-(2-ethynylphenyl)-2,2-difluorocyclopropan-1-amine underscores their importance as tools for understanding fundamental biochemical processes and developing innovative treatments for human diseases. By leveraging computational modeling and high-throughput screening techniques, researchers can accelerate the identification of promising candidates for further development. Moreover, collaborations between academic institutions and pharmaceutical companies are essential for translating laboratory discoveries into tangible therapeutic benefits.

Looking ahead, future research on CAS No: 2228973-54-2 may explore additional functionalization strategies to enhance its pharmacological properties further. For example, introducing additional heteroatoms or modifying the substitution pattern on the phenyl ring could lead to compounds with improved potency or selectivity against specific biological targets. Furthermore, investigating derivatives that incorporate bioisosteres of fluorine atoms may provide new insights into how these elements influence molecular behavior within biological systems.

In conclusion,1-(2-ethynylphenyl)-2,2-difluorocyclopropan-1-amine represents a compelling example of how structural innovation can drive progress in drug discovery programs within pharmaceutical chemistry and medicinal biology fields . Its unique combinationof structural features positions itasatoolforexploringnoveltherapeuticapproacheswithpotentialeffectsonvariousbiologicalpathways . As researchcontinuestoevolve ,thiscompoundandsimilarlystructuredmoleculesarelikelyto playan increasingly important roleinthe developmentof next-generationtherapeutics .